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Compound of Interest

Compound Name: Dibutyldiethyltin-d18

Cat. No.: B15554952

Get Quote

An In-depth Examination of the Chemical Properties, Synthesis, and Analysis of a Key

Deuterated Organotin Compound

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyldiethyltin-d18 is the deuterated form of Dibutyldiethylstannane, a tetra-substituted

organotin compound. As a stable isotope-labeled compound, it serves as an invaluable internal

standard for quantitative analysis of its non-deuterated counterpart in various matrices. This

technical guide provides a comprehensive overview of the known chemical properties,

theoretical and established analytical methodologies, and potential applications of

Dibutyldiethyltin-d18 in research and development.

Chemical and Physical Properties
While specific experimental data for Dibutyldiethyltin-d18 is not readily available in public

literature, the fundamental properties can be summarized. Further empirical determination is

required for a complete physicochemical profile.
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Property Value Source

Molecular Formula C₁₂H₁₀D₁₈Sn N/A

Molecular Weight 309.17 g/mol N/A

Appearance
Not specified (likely a colorless

liquid or low-melting solid)
N/A

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility

Expected to be soluble in

organic solvents such as

chloroform, dichloromethane,

and DMSO.

N/A

Note: The physical properties of deuterated compounds are generally very similar to their non-

deuterated analogues. However, slight differences in properties like boiling point and retention

time in chromatography can be expected due to the increased mass.

Synthesis of Deuterated Organotin Compounds
The synthesis of deuterated organotin compounds, including Dibutyldiethyltin-d18, typically

involves the reaction of a deuterated Grignard reagent or organolithium reagent with a suitable

tin halide precursor. A generalized synthetic workflow is presented below.
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General Synthesis Workflow for Dibutyldiethyltin-d18

Preparation of Deuterated Grignard Reagent

Grignard Reaction

Workup and Purification

Deuterated Butyl Halide (d9)

Deuterated Butylmagnesium Halide (d9)

+ Mg

Magnesium Metal Anhydrous Ether

Solvent

Dibutyldiethyltin-d18 (Crude)

+ Diethyltin Dihalide

Diethyltin Dihalide

Aqueous Workup

Extraction

Chromatography

Pure Dibutyldiethyltin-d18
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Analytical Workflow for Dibutyldiethyltin-d18 using GC-MS

Sample Collection

Spiking with Internal Standard

Add Dibutyldiethyltin-d18

Extraction

Derivatization (e.g., Ethylation)

GC-MS Analysis

Data Processing

Quantification
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Predicted MS Fragmentation of Dibutyldiethyltin-d18

M+ (m/z 309)

Loss of C4D9 Loss of C2H5

Fragment (m/z 244) Fragment (m/z 280)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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